Cas no 189283-53-2 (3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid)
189283-53-2 structure
Product Name:3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid
CAS No:189283-53-2
Molecular Formula:C7H3O3FCl2
Molecular Weight:225.001
CID:2786455
PubChem ID:22116786
3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid Properties
Names and Identifiers
-
- SCHEMBL7005963
- DTXSID70622556
- 3,5-DICHLORO-4-FLUORO-2-HYDROXYBENZOIC ACID
- 189283-53-2
- 3,5-dichloro-4-fluorosalicylic acid
- ZPXZUKPRQRBTQR-UHFFFAOYSA-N
- 3,5-DICHLORO-4-FLUORO-2-HYDROXYBENZOICACID
- Benzoic acid, 3,5-dichloro-4-fluoro-2-hydroxy-
-
- InChIKey： ZPXZUKPRQRBTQR-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H3Cl2FO3/c8-3-1-2(7(12)13)6(11)4(9)5(3)10/h1,11H,(H,12,13)
Computed Properties
- Exact Mass: 223.9443275g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 223.9443275g/mol
- Heavy Atom Count: 13
- Complexity: 214
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3
- Topological Polar Surface Area: 57.5Ų
3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019100615-1g |
3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid |
189283-53-2 | 95% | 1g |
$994.28 | 2023-09-02 | |
| Crysdot LLC | CD12101503-1g |
3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid |
189283-53-2 | 97% | 1g |
$930 | 2024-07-24 |
3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid Related Literature
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Nobuhiro Fusetani Nat. Prod. Rep., 2011,28, 400-410
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R. J. Kahan,D. L. Crossley,J. Cid,J. E. Radcliffe,A. W. Woodward,V. Fasano,S. Endres,G. F. S. Whitehead,M. J. Ingleson Chem. Commun., 2018,54, 9490-9493
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D. Käfer,G. Witte Phys. Chem. Chem. Phys., 2005,7, 2850-2853
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Alexandre H. Pinto,Seung Wook Shin,Elianna Isaac,Theodore R. Knutson,Eray S. Aydil,R. Lee Penn J. Mater. Chem. A, 2017,5, 23179-23189
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P. M. Bialach,T. C. Martin,M. Gerhards Phys. Chem. Chem. Phys., 2012,14, 8185-8191
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Wenjun Tong,Li Dai,Lingfei Han,Hanjun Sun,Wenyuan Liu,Chen Wang J. Mater. Chem. B, 2023,11, 4890-4898
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Renchuan Liang,Jinghang Jiang,Yanyan Zheng,Ajabkhan Sailjoi,Jie Chen,Jiyang Liu,Hongxue Li RSC Adv., 2021,11, 34669-34675
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Maximilian Auer,Fatima Diab,Klaus Eichele,Hartmut Schubert,Lars Wesemann Dalton Trans., 2022,51, 5950-5961
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Arindom Chatterjee,Zhenyun Lan,Dennis Valbjørn Christensen,Federico Bauitti,Alex Morata,Emigdio Chavez-Angel,Ivano E. Castelli,Yunzhong Chen,Nini Pryds Phys. Chem. Chem. Phys., 2022,24, 3741-3748
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